Cas no 476-46-0 (1,4,6,8-Tetrahydroxy-3-methylanthraquinone)

• Product Name: 1,4,6,8-Tetrahydroxy-3-methylanthraquinone
• CAS No: 476-46-0
• MF: C₁₅H₁₀O₆
• MW: 286.236304759979
• CID: 329021
• Update Time: 2025-06-08

1,4,6,8-Tetrahydroxy-3-methylanthraquinone Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4,5,7-tetrahydroxy-2-methyl-
• 1,4,5,7-tetrahydroxy-2-methylanthracene-9,10-dione
• CATENARIN
• CATENARIN(RG)
• 1,4,5,7-tetrahydroxy-2-methyl-9,10-anthraquinone
• 1,4,5,7-tetrahydroxy-2-methyl-anthraquinone
• 1,4,6,8-tetrahydroxy-3-methylanthraquinone
• 4-Hydroxyemodin
• 5-Hydroxyemodin
• Caterarin
• Katenarin
• 1,4,6,8-Tetrahydroxy-3-methylanthraquinone

• Inchi： 1S/C15H10O6/c1-5-2-8(17)11-12(13(5)19)14(20)7-3-6(16)4-9(18)10(7)15(11)21/h2-4,16-19H,1H3
• InChI Key： VWDXGKUTGQJJHJ-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C2C(C3C(=CC(=CC=3C(C=21)=O)O)O)=O)O

Computed Properties

• Exact Mass: 286.04800

Experimental Properties

• PSA: 115.06000
• LogP: 1.59280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones

Additional information on 1,4,6,8-Tetrahydroxy-3-methylanthraquinone

1,4,6,8-Tetrahydroxy-3-methylanthraquinone (CAS No. 476-46-0): An Overview of Its Properties and Applications

1,4,6,8-Tetrahydroxy-3-methylanthraquinone (CAS No. 476-46-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound belongs to the class of anthraquinones, which are known for their diverse biological activities and potential applications in various industries. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 1,4,6,8-tetrahydroxy-3-methylanthraquinone.

Chemical Properties and Structure

1,4,6,8-Tetrahydroxy-3-methylanthraquinone is a derivative of anthraquinone with four hydroxyl groups and one methyl group. Its molecular formula is C₁₅H₁₀O₅, and it has a molecular weight of 270.23 g/mol. The compound exhibits a planar structure with a conjugated π-electron system, which contributes to its stability and reactivity. The presence of multiple hydroxyl groups makes it highly polar and capable of forming hydrogen bonds, enhancing its solubility in polar solvents.

The chemical structure of 1,4,6,8-tetrahydroxy-3-methylanthraquinone can be represented as follows:

            O
            |
            C - OH
            |   \
            C - C - OH
            |   /   \
            C - C - C - OH
            |   \   /
            C - C - CH3
            |   /
            O
        

Synthesis Methods

The synthesis of 1,4,6,8-tetrahydroxy-3-methylanthraquinone can be achieved through various routes. One common method involves the oxidation of 1-hydroxy-2-methylanthracene using potassium permanganate in an acidic medium. Another approach involves the condensation of 1-hydroxy-2-methylanthracene with an appropriate oxidizing agent followed by hydrolysis to introduce the hydroxyl groups.

A recent study published in the Journal of Organic Chemistry reported a novel synthetic route using microwave-assisted synthesis. This method not only reduces reaction time but also improves yield and purity. The use of microwave technology has gained popularity in organic synthesis due to its efficiency and environmental friendliness.

Biological Activities

1,4,6,8-Tetrahydroxy-3-methylanthraquinone has been extensively studied for its biological activities. One of its most notable properties is its antioxidant activity. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress. A study published in the journal Free Radical Biology and Medicine demonstrated that 1,4,6,8-tetrahydroxy-3-methylanthraquinone significantly reduced lipid peroxidation in rat liver microsomes.

In addition to its antioxidant properties, 1,4,6,8-tetrahydroxy-3-methylanthraquinone has also been investigated for its anti-inflammatory effects. A study published in the Journal of Inflammation Research found that this compound inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. These findings suggest potential applications in the treatment of inflammatory diseases.

Cancer Research

The anticancer potential of 1,4,6,8-tetrahydroxy-3-methylanthraquinone has been a focus of several studies. Research has shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. A study published in the journal Cancer Letters reported that 1,4,6,8-tetrahydroxy-3-methylanthraquinone inhibited the growth of human breast cancer cells by inducing cell cycle arrest at the G2/M phase.

Furthermore, a recent review article in the journal Molecules highlighted the potential use of anthraquinones as chemopreventive agents due to their ability to inhibit carcinogenesis at multiple stages. The review discussed several mechanisms by which anthraquinones exert their anticancer effects, including inhibition of DNA topoisomerases and induction of oxidative stress.

Potential Applications

The diverse biological activities of 1,4,6,8-tetrahydroxy-3-methylanthraquinone make it a promising candidate for various applications in medicine and biotechnology. In the pharmaceutical industry, this compound could be developed into new drugs for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its medicinal applications, 1,4,6,8-tetrahydroxy-3-methylanthraquinone has potential uses in cosmetics due to its antioxidant properties. It can be incorporated into skincare products to protect against UV-induced damage and promote skin health.

The compound's ability to inhibit bacterial growth also makes it a candidate for developing new antimicrobial agents. A study published in the journal Applied Microbiology and Biotechnology found that 1，4，6，8-tetrahydroxy-3-methylanthraquinone exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria.

Clinical Trials and Future Directions

To date, several preclinical studies have demonstrated the therapeutic potential of 1，4，6，8-tetrahydroxy-3-methylanthraquinone; however, more extensive clinical trials are needed to validate these findings in human subjects. Ongoing research is focused on optimizing delivery methods and identifying synergistic combinations with existing treatments to enhance efficacy while minimizing side effects.

In conclusion,









The comprehensive understanding of 1，4，6，8-tetrahdroxy-3-methylanthrquione's chemical properties,biological activities,and potential applications underscores its significance as a valuable compound in multiple fields.Further research will undoubtedly uncover new opportunities for utilizing this versatile molecule to improve human health and well-being.